Cas no 522627-50-5 ([(4-Acetamidophenyl)carbamoyl]methyl 5,6-dichloropyridine-3-carboxylate)

• Product Name: [(4-Acetamidophenyl)carbamoyl]methyl 5,6-dichloropyridine-3-carboxylate
• CAS No: 522627-50-5
• MF: C₁₆H₁₃Cl₂N₃O₄
• MW: 382.198121786118
• CID: 5768053
• PubChem ID: 2365743
• Update Time: 2025-10-28

[(4-Acetamidophenyl)carbamoyl]methyl 5,6-dichloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• AB00714038-01
• 522627-50-5
• AKOS033628015
• [(4-acetamidophenyl)carbamoyl]methyl 5,6-dichloropyridine-3-carboxylate
• EN300-26593271
• Z18518835
• [(4-Acetamidophenyl)carbamoyl]methyl 5,6-dichloropyridine-3-carboxylate

• Inchi： 1S/C16H13Cl2N3O4/c1-9(22)20-11-2-4-12(5-3-11)21-14(23)8-25-16(24)10-6-13(17)15(18)19-7-10/h2-7H,8H2,1H3,(H,20,22)(H,21,23)
• InChI Key： YIZPCPHADOWJKO-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(=C1)C(=O)OCC(NC1C=CC(=CC=1)NC(C)=O)=O)Cl

Computed Properties

• Exact Mass: 381.0283113g/mol
• Monoisotopic Mass: 381.0283113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 97.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides

Additional information on [(4-Acetamidophenyl)carbamoyl]methyl 5,6-dichloropyridine-3-carboxylate

Introduction to [(4-Acetamidophenyl)carbamoyl]methyl 5,6-dichloropyridine-3-carboxylate (CAS No. 522627-50-5)

[(4-Acetamidophenyl)carbamoyl]methyl 5,6-dichloropyridine-3-carboxylate (CAS No. 522627-50-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological activities, and recent research developments of this compound.

The molecular formula of [(4-Acetamidophenyl)carbamoyl]methyl 5,6-dichloropyridine-3-carboxylate is C₁₈H₁₄Cl₂N₂O₄, and its molecular weight is approximately 393.21 g/mol. The compound consists of a pyridine ring substituted with dichloro groups at the 5 and 6 positions, an acetamidophenyl carbamate moiety, and a carboxylate group. These structural elements contribute to its unique chemical and biological properties.

The synthesis of [(4-Acetamidophenyl)carbamoyl]methyl 5,6-dichloropyridine-3-carboxylate typically involves a multi-step process. One common approach is to start with the reaction of 5,6-dichloropyridine-3-carboxylic acid with an appropriate alcohol to form the corresponding ester. Subsequently, the ester is reacted with an isocyanate derived from 4-acetamidophenol to form the final product. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production in both academic and industrial settings.

In terms of biological activity, [(4-Acetamidophenyl)carbamoyl]methyl 5,6-dichloropyridine-3-carboxylate has been extensively studied for its potential as a therapeutic agent. Recent research has shown that this compound exhibits potent anti-inflammatory and analgesic properties. Studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-1β, which are key mediators in various inflammatory diseases. Additionally, it has been found to have a significant effect on reducing pain sensitivity in animal models of chronic pain.

Beyond its anti-inflammatory and analgesic effects, [(4-Acetamidophenyl)carbamoyl]methyl 5,6-dichloropyridine-3-carboxylate has also shown promise in cancer research. Preclinical studies have indicated that it can induce apoptosis in certain cancer cell lines while sparing normal cells. The mechanism behind this selective cytotoxicity is thought to involve the modulation of signaling pathways involved in cell survival and proliferation. These findings suggest that this compound could be a valuable lead for the development of novel anticancer drugs.

The pharmacokinetic properties of [(4-Acetamidophenyl)carbamoyl]methyl 5,6-dichloropyridine-3-carboxylate have also been investigated to assess its suitability for therapeutic use. Studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile in animal models. This makes it a promising candidate for further development into drug formulations suitable for clinical trials.

In conclusion, [(4-Acetamidophenyl)carbamoyl]methyl 5,6-dichloropyridine-3-carboxylate (CAS No. 522627-50-5) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play a crucial role in advancing the fields of medicinal chemistry and pharmaceutical science.